Cas no 53534-16-0 (Benzene, 1-(1,2-dibromoethyl)-3-nitro-)

• Product Name: Benzene, 1-(1,2-dibromoethyl)-3-nitro-
• CAS No: 53534-16-0
• MF: C₈H₇Br₂NO₂
• MW: 308.954680681229
• CID: 357044
• PubChem ID: 11404079
• Update Time: 2025-04-19

Benzene, 1-(1,2-dibromoethyl)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1,2-dibromoethyl)-3-nitro-
• 1-(1,2-dibromoethyl)-3-nitrobenzene
• 53534-16-0
• DTXSID20464887

• Inchi： 1S/C8H7Br2NO2/c9-5-8(10)6-2-1-3-7(4-6)11(12)13/h1-4,8H,5H2
• InChI Key： WMICFDUSGUAMPY-UHFFFAOYSA-N
• SMILES： BrC(CBr)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 306.88431
• Monoisotopic Mass: 306.88435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14